Cas no 828936-65-8 (Propanoic acid, 3-amino-2-(methylthio)-, methyl ester)

• Product Name: Propanoic acid, 3-amino-2-(methylthio)-, methyl ester
• CAS No: 828936-65-8
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 680223
• PubChem ID: 57205499
• Update Time: 2025-04-19

Propanoic acid, 3-amino-2-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-(methylthio)-, methyl ester
• methyl 3-amino-2-methylsulfanylpropanoate
• Methyl 3-amino-2-(methylsulfanyl)propanoate
• DTXSID00720554
• 828936-65-8

• Inchi： 1S/C5H11NO2S/c1-8-5(7)4(3-6)9-2/h4H,3,6H2,1-2H3
• InChI Key： KSWBIQWNIOUNDD-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.6Ų